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For researchers, scientists, and drug development professionals, securing funding through the

NIH Predoctoral to Postdoctoral Fellow Transition Award (F99/K00) is a critical step. An

unsuccessful initial application can be disheartening, but a well-executed resubmission can

significantly increase the chances of success. This technical support center provides

troubleshooting guides and frequently asked questions to navigate the complexities of the

F99/K00 resubmission process.

Troubleshooting Guide: Common F99/K00
Resubmission Issues
This guide addresses specific problems applicants may encounter when preparing their

F99/K00 resubmission application.
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Issue Troubleshooting Steps

Vague or Contradictory Reviewer Feedback

1. Contact your Program Officer (PO): Schedule

a call to discuss the summary statement. The

PO can often provide clarity on the reviewers'

primary concerns. 2. Categorize Feedback:

Group comments by theme (e.g., Significance,

Innovation, Approach, Candidate, Training

Plan). This helps identify the most critical and

recurring issues. 3. Seek External Input:

Discuss the reviews with mentors, senior

colleagues, or previous awardees to gain

different perspectives.

Addressing Criticisms of the F99 vs. K00

Phases

1. Separate but Connected Responses: In your

introduction and throughout the application,

clearly delineate your responses to critiques of

the F99 (dissertation) phase and the K00

(postdoctoral) phase. 2. Demonstrate Feasibility

and Growth: For the F99 phase, focus on

demonstrating the feasibility of completing the

proposed dissertation research within the

remaining timeframe. For the K00 phase,

emphasize how the proposed postdoctoral plan

builds upon your doctoral training and prepares

you for an independent research career.

Insufficient Preliminary Data

1. Prioritize Experiments: If the reviewers noted

a lack of preliminary data, focus on generating

key data that directly addresses their concerns

about the feasibility or significance of your

proposed research. 2. Alternative Approaches: If

new experiments are not feasible before the

resubmission deadline, propose well-reasoned

alternative approaches and discuss potential

outcomes.

Weak Training Plan or Career Development

Section

1. Tailor to Your Needs: The career development

plan should be highly individualized and directly
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address any perceived gaps in your training. 2.

Integrate Activities: Ensure that the proposed

career development activities (e.g., workshops,

courses, networking) are logically connected to

your research plan and long-term career goals.

3. Mentor's Role: The sponsor's statement

should explicitly detail their commitment to your

training and how they will support your career

development goals.

Frequently Asked Questions (FAQs)
Q1: Is it worth resubmitting my F99/K00 application?

A1: Generally, yes. A resubmission allows you to address the specific concerns of the

reviewers, and resubmitted applications often have a higher success rate than new

applications.[1][2] However, it is crucial to have a clear and strategic plan for revision.

Q2: What is the general timeline for an F99/K00 resubmission?

A2: The timeline for resubmission is similar to that of a new application. You must wait to

receive your summary statement before you can begin to prepare your resubmission. Be

mindful of the application due dates for the specific funding opportunity announcement you are

applying to.

Q3: Where in the application do I respond to the reviewer's comments?

A3: The primary location to address reviewer feedback is in the "Introduction" section of your

resubmission application, which is limited to one page.[3] You should summarize the critiques

and detail how you have revised the application in response. It is also important to incorporate

the changes throughout the body of the application.

Q4: How should I structure the Introduction to my resubmission?

A4: A common and effective structure for the Introduction includes:

A brief and courteous opening acknowledging the reviewers' feedback.
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A summary of the major revisions made to the application.

A point-by-point response to the most significant criticisms from the summary statement.

A concluding sentence that expresses confidence in the revised application.

Q5: What if I disagree with a reviewer's comment?

A5: It is acceptable to disagree with a reviewer's critique, but you must provide a well-reasoned

and respectful rebuttal in your Introduction.[4] Clearly and politely explain your scientific

reasoning and provide evidence to support your position. Avoid a defensive or argumentative

tone.

Q6: Are resubmissions for the F99/K00 award always allowed?

A6: Not always. While some NIH institutes, such as the National Institute on Aging (NIA), now

permit resubmissions for the F99/K00, this policy is not universal across all institutes.[5] It is

essential to carefully check the specific funding opportunity announcement for the policy on

resubmissions.

Quantitative Data on NIH Grant Submissions
While specific success rates for F99/K00 resubmissions are not readily available, data from

other NIH grant mechanisms can provide valuable context.

Metric Statistic Source

NIH Grant Rejection Rate

73% of NIH proposals are

rejected on their first

submission.

Editverse

Reasons for Rejection

58% are rejected for research-

related problems, and 55% for

issues with the investigator.

Editverse

Success of Resubmissions

(General)

85% of grants that are funded

after resubmission have

effectively addressed reviewer

feedback.

Editverse
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Experimental Protocols: A Step-by-Step Guide to
Revising Your F99/K00 Application
This protocol outlines a structured approach to revising your F99/K00 application for

resubmission.

Phase 1: Deconstructing the Summary Statement

Initial Read-Through: Read the entire summary statement to get a general sense of the

reviewers' overall impressions.

Cool-Down Period: Set the summary statement aside for a few days to allow for emotional

distance and a more objective analysis.

Systematic Analysis:

Create a table or spreadsheet to categorize each reviewer's comments.

Columns should include: Reviewer Number, Critique/Weakness, Suggested Action, and

Your Planned Response.

Identify recurring themes and major concerns across all reviewers.

Consultation:

Schedule a meeting with your primary mentor and any co-mentors to discuss the summary

statement in detail.

Contact your Program Officer to gain further insight into the review discussion.

Phase 2: Strategic Revision of the Application

Develop a Revision Plan: Based on your analysis and consultations, create a detailed plan

outlining the specific changes you will make to each section of the application.

Draft the Introduction: Write a draft of the one-page Introduction. This will serve as a

roadmap for your revisions.
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Revise the Research Strategy:

Address all critiques related to the significance, innovation, and approach of both the F99

and K00 research plans.

Incorporate new preliminary data if available.

Clarify any ambiguities in your experimental design or methodology.

Strengthen the Candidate and Career Development Sections:

Revise your personal statement to better articulate your career goals and commitment to a

research career.

Refine your career development plan to be more specific and tailored to your individual

needs.

Update Sponsor and Institutional Support Sections:

Work with your mentor(s) to revise their statements to directly address any concerns about

their mentorship or the training environment.

Ensure the letters of support are strong and explicitly state the resources available to you.

Final Review: Have your revised application reviewed by your mentors, senior colleagues,

and peers who were not involved in the initial submission.

Signaling Pathways and Experimental Workflows
To visually represent key processes in the F99/K00 resubmission journey, the following

diagrams have been generated using Graphviz (DOT language).
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F99/K00 Resubmission Workflow
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Logic of Addressing Reviewer Feedback

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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